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Compound of Interest

Compound Name: SR140333B

Cat. No.: B170404 Get Quote

Essential Safety and Handling Guide for
SR140333B
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of

SR140333B, a potent and selective non-peptide tachykinin NK1 receptor antagonist. Given

that SR140333B is a research chemical, comprehensive hazard data is not fully available.

Therefore, it must be handled with the utmost care, assuming it is hazardous. The following

guidelines are based on the precautionary principle and best laboratory practices for handling

novel, potent compounds.

Compound Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b170404?utm_src=pdf-interest
https://www.benchchem.com/product/b170404?utm_src=pdf-body
https://www.benchchem.com/product/b170404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms SR 140333, Nolpitantium

Chemical Name

(S)1-(2-[3-(3,4-dichlorophenyl)-1-(3-

isopropoxyphenylacetyl)piperidin-3- yl]ethyl)-4-

phenyl-1-azoniabicyclo[2.2.2]octane chloride[1]

CAS Number 153050-21-6

Molecular Formula C38H47Cl3N2O2

Mechanism of Action
Potent, selective, and competitive non-peptide

tachykinin NK1 receptor antagonist.[1][2]

Intended Use
For research use only. Not for human or

veterinary use.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling SR140333B in any form (solid

or in solution).

Operation Minimum Required PPE

Weighing and Aliquoting (Solid)

- Disposable Nitrile Gloves (double-gloving

recommended)- Laboratory Coat (fully

buttoned)- ANSI Z87.1 Compliant Safety

Goggles or Face Shield

Solution Preparation and Handling
- Disposable Nitrile Gloves- Laboratory Coat-

ANSI Z87.1 Compliant Safety Goggles

Administration to Animals
- Disposable Nitrile Gloves- Laboratory Coat-

Safety Glasses with Side Shields

Cleaning and Decontamination

- Chemical-Resistant Gloves (e.g., neoprene or

butyl rubber)- Chemical Splash Goggles-

Impervious Laboratory Coat or Apron
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Operational Plan: Step-by-Step Handling
Procedures
3.1. Engineering Controls and Preparation

Designated Area: All work with SR140333B should be conducted in a designated area within

the laboratory, such as a chemical fume hood, to minimize exposure.

Fume Hood: For procedures involving the handling of solid SR140333B or the preparation of

stock solutions, a certified chemical fume hood is mandatory to prevent inhalation of airborne

particles.

Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible

and have been recently tested.

3.2. Handling and Experimental Protocols

Personal Protective Equipment (PPE): Before handling the compound, don the appropriate

PPE as outlined in the table above.

Weighing: If working with the solid form, carefully weigh the required amount in a chemical

fume hood. Use anti-static measures where appropriate.

Solution Preparation: Prepare solutions within the fume hood. Add solvent to the solid slowly

to avoid splashing.

Storage: Store SR140333B in a tightly sealed, clearly labeled container. For long-term

storage (up to 6 months), a temperature of -80°C is recommended. For short-term storage

(up to 1 month), -20°C is suitable.

Transport: When transporting the compound within the laboratory, use a sealed, shatter-

proof secondary container.

3.3. Spill and Emergency Procedures

Minor Spill (Solid):
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Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the absorbent material with a suitable solvent (e.g., ethanol or methanol) to wet

the powder.

Carefully wipe up the material, working from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Decontaminate the area with a suitable laboratory detergent followed by a solvent rinse.

Minor Spill (Liquid):

Absorb the spill with an inert absorbent material (e.g., vermiculite or sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Decontaminate the area with a suitable laboratory detergent followed by a solvent rinse.

Major Spill:

Evacuate the immediate area.

Alert laboratory personnel and the institutional safety officer.

Prevent the spread of the spill if it is safe to do so.

Allow only trained personnel with appropriate PPE to clean up the spill.

Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.
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Ingestion: Do NOT induce vomiting.

In all cases of personal exposure, seek immediate medical attention and provide the

medical personnel with information about the compound.

3.4. Disposal Plan

Waste Collection: All waste materials contaminated with SR140333B (e.g., pipette tips,

tubes, gloves, absorbent materials) must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Waste Disposal: Dispose of the hazardous waste through your institution's environmental

health and safety office in accordance with all local, state, and federal regulations. Do not

dispose of SR140333B down the drain or in the regular trash.

Signaling Pathway and Experimental Workflow
The following diagram illustrates the general mechanism of action for an NK1 receptor

antagonist like SR140333B.
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SR140333B Mechanism of Action
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Caption: SR140333B competitively antagonizes the NK1 receptor, blocking the binding of

Substance P.

The following diagram outlines the essential workflow for safely handling SR140333B in a

laboratory setting.
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SR140333B Safe Handling Workflow

1. Conduct Risk Assessment

2. Select Appropriate PPE

3. Prepare Engineering Controls
(e.g., Fume Hood)

4. Weigh and Prepare Stock Solution

5. Perform Experiment

6. Decontaminate Work Area

7. Segregate and Dispose of Waste

8. Document Experiment and Waste
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Caption: A stepwise workflow for the safe handling of SR140333B from planning to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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